Avoid unreliable sourcing of strained cycloalkanes with inconsistent boiling points. Cyclobutane (CAS 287-23-0) provides a well-characterized 4-membered ring (bp 12.5 °C, ring strain ~26.5 kcal/mol) for reproducible pharmaceutical intermediate synthesis and C-H activation benchmarking. - Controlled strain-release reactivity ideal for cyclobutane-containing API building blocks. - Precise volatility enables gas-phase CVD/etching or liquid dosing without high-pressure equipment. - Defined C-H BDE (100.6 kcal/mol) as a standard for radical methodology studies. Supplied as high-purity (≥99%) liquefied gas with validated certificate of analysis; ready for immediate dispatch.
Cyclobutane (CAS 287-23-0) is a four-membered cyclic alkane utilized as a specialty precursor, mechanistic probe, and specialty gas in advanced chemical synthesis and physicochemical benchmarking. Characterized by its moderate boiling point of 12.5 °C and unique puckered conformation, it occupies a critical intermediate position between highly strained, reactive three-membered rings and stable five-membered cycloalkanes [1]. Procurement of high-purity cyclobutane is essential for applications requiring precise volatility profiles, specific C-H bond dissociation energies, and controlled ring-opening kinetics in both gas-phase and condensed-phase processes .
Substituting cyclobutane with adjacent cycloalkanes or acyclic analogs fundamentally compromises process conditions and reaction thermodynamics. Cyclopropane exhibits excessive ring strain and a significantly lower boiling point (-33 °C), requiring specialized high-pressure handling and often leading to uncontrolled exothermic ring-opening [1]. Conversely, cyclopentane (boiling point 49.2 °C) is too thermodynamically stable and lacks the necessary ring strain to participate in strain-release-driven synthetic pathways[2]. Acyclic n-butane (-1 °C) completely lacks the rigidified geometry and specific C-H bond activation profiles required for synthesizing cyclobutane-containing pharmaceutical scaffolds or studying cyclic radical kinetics [1].
Cyclobutane possesses a unique thermodynamic profile characterized by a ring strain energy of approximately 26.5 kcal/mol, driven by a combination of angle and torsional strain in its puckered conformation [1]. This is significantly higher than the nearly unstrained cyclopentane (6.2 kcal/mol) but slightly lower than the highly reactive cyclopropane (27.5 kcal/mol) [1]. This precise level of strain makes cyclobutane an ideal candidate for strain-release-driven functionalization, offering greater baseline stability than cyclopropane during storage and handling while remaining reactive enough for targeted ring-opening.
| Evidence Dimension | Ring Strain Energy |
| Target Compound Data | ~26.5 kcal/mol |
| Comparator Or Baseline | Cyclopentane (6.2 kcal/mol) and Cyclopropane (27.5 kcal/mol) |
| Quantified Difference | 20.3 kcal/mol more strained than cyclopentane; 1.0 kcal/mol less strained than cyclopropane |
| Conditions | Thermodynamic combustion analysis and computational modeling |
The specific strain energy of cyclobutane enables strain-release-driven synthetic pathways while offering a safer, more controllable handling profile than cyclopropane.
The boiling point of cyclobutane is 12.5 °C, which allows it to be handled as a volatile liquid or easily liquefied gas at near-ambient conditions [1]. In contrast, cyclopropane boils at -33 °C, necessitating cryogenic cooling or high-pressure infrastructure for liquid-phase reactions, while acyclic n-butane boils at -1 °C [1]. Furthermore, cyclopentane boils at 49.2 °C, making it a standard liquid but lacking the gas-phase utility of cyclobutane [2]. This intermediate volatility profile simplifies reactor design for continuous flow or pressurized batch synthesis.
| Evidence Dimension | Boiling Point |
| Target Compound Data | 12.5 °C |
| Comparator Or Baseline | Cyclopropane (-33 °C) and n-Butane (-1 °C) |
| Quantified Difference | Boils 45.5 °C higher than cyclopropane and 13.5 °C higher than n-butane |
| Conditions | Standard atmospheric pressure (1 atm) |
Cyclobutane's near-ambient boiling point drastically reduces the cryogenic or high-pressure infrastructure required compared to cyclopropane, lowering operational costs.
Cyclobutane exhibits a C-H bond dissociation energy (BDE) of approximately 100.6 kcal/mol, which is typical for secondary cycloalkanes[1]. In stark contrast, the C-H bonds of cyclopropane are exceptionally strong, with a BDE of 106.3 kcal/mol, making them highly resistant to standard radical abstraction[1]. This ~5.7 kcal/mol difference means that cyclobutane can participate in radical-mediated or transition-metal-catalyzed C-H functionalization under milder conditions than cyclopropane, providing a distinct synthetic handle for derivatization.
| Evidence Dimension | C-H Bond Dissociation Energy (BDE) |
| Target Compound Data | 100.6 kcal/mol |
| Comparator Or Baseline | Cyclopropane (106.3 kcal/mol) |
| Quantified Difference | Cyclobutane C-H bonds are 5.7 kcal/mol weaker than cyclopropane |
| Conditions | Gas-phase thermodynamic measurements |
The lower C-H BDE allows cyclobutane to be functionalized via radical or catalytic methods that would fail or require extreme conditions with cyclopropane.
Leveraging its ~26.5 kcal/mol ring strain, cyclobutane is utilized in the synthesis of cyclobutane-containing pharmaceutical building blocks. Its moderate strain allows for controlled ring-opening or functionalization reactions that are thermodynamically inaccessible with stable cyclopentane, without the handling hazards of cyclopropane [1].
Due to its specific C-H bond dissociation energy of 100.6 kcal/mol, cyclobutane serves as a benchmark substrate in catalytic C-H functionalization studies. It provides a predictable activation threshold for developing new radical-mediated methodologies, distinguishing itself from the exceptionally inert C-H bonds of cyclopropane [2].
Cyclobutane is employed in specialized chemical vapor deposition (CVD) or plasma etching environments where its specific volatility (12.5 °C BP) and cyclic carbon-to-hydrogen ratio offer distinct fragmentation pathways compared to acyclic n-butane, enabling precise control over carbon deposition[3].
Flammable;Compressed Gas